1-{[6-(pyrazin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzotriazole

• Molecular Formula: C14H9N9S
• Molecular Weight: 335.35 g/mol
• IUPAC Name: 3-(benzotriazol-1-ylmethyl)-6-pyrazin-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C14H9N9S/c1-2-4-11-9(3-1)17-21-22(11)8-12-18-19-14-23(12)20-13(24-14)10-7-15-5-6-16-10/h1-7H,8H2
• InChI Key: UDQCGDORVJIJCG-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=NN2CC3=NN=C4N3N=C(S4)C5=NC=CN=C5

Description

1-{[6-(pyrazin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzotriazole is a chemical compound that has gained significant attention in scientific research. It is a benzotriazole derivative that exhibits various properties, including antifungal, antimicrobial, and anticancer activities.

Mechanism of Action

The mechanism of action of 1-{[6-(pyrazin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzotriazole involves the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of topoisomerase II, which is essential for DNA replication and cell proliferation. It also inhibits the activity of protein kinases, which are involved in various signaling pathways, leading to cell death. The chemical compound has also been shown to induce apoptosis in cancer cells by activating various apoptotic pathways.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to induce oxidative stress in cancer cells, leading to cell death. It also inhibits the growth of pathogenic microorganisms by disrupting their cell membrane and cell wall. The chemical compound has also been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 1-{[6-(pyrazin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzotriazole in lab experiments include its high yield of synthesis, purity, and various biological activities. The chemical compound has been extensively studied, and its mechanism of action is well understood. However, the limitations of using this chemical compound in lab experiments include its potential toxicity and the need for further studies to determine its pharmacokinetics and pharmacodynamics.

Future Directions

There are several future directions for the research on 1-{[6-(pyrazin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzotriazole. One of the future directions is to study its potential as a photosensitizer in photodynamic therapy for cancer treatment. Another future direction is to study its pharmacokinetics and pharmacodynamics to determine its potential as a drug candidate. Additionally, further studies are needed to determine its potential as an anti-inflammatory agent and its mechanism of action in inhibiting pathogenic microorganisms.
Conclusion
In conclusion, this compound is a chemical compound that exhibits various biological activities, including antifungal, antimicrobial, and anticancer activities. Its mechanism of action involves the inhibition of various enzymes and signaling pathways, leading to cell death. The chemical compound has several advantages for lab experiments, including its high yield of synthesis and purity. However, further studies are needed to determine its potential as a drug candidate and its pharmacokinetics and pharmacodynamics.

Synthesis Methods

The synthesis method of 1-{[6-(pyrazin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzotriazole involves the reaction of 2-aminopyrazine, 2-mercaptobenzothiazole, and 1,2,4-triazole-3-carboxaldehyde in the presence of a base catalyst. The reaction proceeds through the formation of a Schiff base intermediate, which undergoes cyclization to form the desired product. The yield of the synthesis method is high, and the product is obtained in a pure form.

Scientific Research Applications

1-{[6-(pyrazin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzotriazole has been extensively studied for its various biological activities. It has shown promising results in inhibiting the growth of various cancer cell lines, including breast cancer, lung cancer, and liver cancer. Moreover, it has also exhibited antifungal and antimicrobial activities against several pathogenic microorganisms. The chemical compound has also been studied for its potential as a photosensitizer in photodynamic therapy for cancer treatment.